Cas no 183500-36-9 (Benzonitrile,4-[[5-(hydroxymethyl)-1H-imidazol-1-yl]methyl]-)

• Product Name: Benzonitrile,4-[[5-(hydroxymethyl)-1H-imidazol-1-yl]methyl]-
• CAS No: 183500-36-9
• MF: C₁₂H₁₁N₃O
• MW: 213.235242128372
• CID: 114111
• PubChem ID: 10198247
• Update Time: 2025-06-07

Benzonitrile,4-[[5-(hydroxymethyl)-1H-imidazol-1-yl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-[[5-(hydroxymethyl)-1H-imidazol-1-yl]methyl]-
• 1-(4-cyanobenzyl)-1H-5-hydroxymethylimidazole
• 4-[[5-(hydroxymethyl)imidazol-1-yl]methyl]benzonitrile
• [3-(4-cyanobenzyl)-3-H-imidazol-4-yl]-methyl alcohol
• 1-(4-cyanobenzyl)-5-(hydroxymethyl)-imidazole
• 1-(4-Cyanobenzyl)-5-hydroxymethyl-1H-imidazole
• 4-(5-hydroxymethyl-imidazol-1-ylmethyl)-benzonitrile
• 4-(5-HYDROXYMETHYLIMIDAZOL-1-YLMETHYL)BENZONITRILE
• 4-{[5-(Hydroxymethyl)-1H-imidazol-1-yl]methyl}benzonitrile
• AG-E-33174
• CHEBI:704514
• CHEMBL599601
• CTK4D8500
• DNC010512
• SureCN3630524
• DTXSID40436662
• SCHEMBL3630524
• ACFSBQWDVYWNRT-UHFFFAOYSA-N
• CS-0908768
• 1-(4-cyanobenzyl)-5-(hydroxymethyl) imidazole
• HY-155493
• 1-(4-Cyanobenzyl)-5-(hydroxymethyl)imidazole
• 3-(4-cyanobenzyl)-3H-imidazol-4-ylmethyl alcohol
• 1-(4-Cyanobenzyl)-5-Hydroxymethyl-imidazole
• BDBM50307240
• 1-(4-cyanobenzyl)-5-hydroxymethylimidazole
• CYP19A1/CYP11B2-IN-1
• 183500-36-9
• PD178982
• DA-49650
• Benzonitrile, 4-[[5-(hydroxymethyl)-1H-imidazol-1-yl]methyl]-

• Inchi： 1S/C12H11N3O/c13-5-10-1-3-11(4-2-10)7-15-9-14-6-12(15)8-16/h1-4,6,9,16H,7-8H2
• InChI Key： ACFSBQWDVYWNRT-UHFFFAOYSA-N
• SMILES： OCC1=CN=CN1CC1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 213.09000
• Monoisotopic Mass: 213.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.84000
• LogP: 1.29538